Cas no 201286-69-3 (3-Methyl-1H-indole-6-carboxylic acid)
201286-69-3 structure
Product Name:3-Methyl-1H-indole-6-carboxylic acid
CAS No:201286-69-3
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD09751723
CID:240865
PubChem ID:21935385
Update Time:2025-04-19
3-Methyl-1H-indole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1H-indole-6-carboxylic acid
- 1H-Indole-6-carboxylic acid, 3-methyl-
- 3-Methylindole-6-carboxylic acid
- FT-0733976
- 1H-Indole-6-carboxylicacid,3-methyl-(9CI)
- DTXSID70620335
- 3-methyl-indole-6-carboxylic acid
- CS-0054387
- 3-Methyl-1H-indole-6-carboxylicacid
- SCHEMBL1552893
- AS-41274
- 1H-INDOLE-6-CARBOXYLIC ACID,3-METHYL-
- 201286-69-3
- 3-Methyl-1H-indole-6-carboxylic acid, 98%
- AMY26175
- BIA28669
- AKOS006328582
- SB14941
- MFCD09751723
- W-206486
- NYOPDHGKWNANDV-UHFFFAOYSA-N
-
- MDL: MFCD09751723
- Inchi: 1S/C10H9NO2/c1-6-5-11-9-4-7(10(12)13)2-3-8(6)9/h2-5,11H,1H3,(H,12,13)
- InChI Key: NYOPDHGKWNANDV-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2C(C)=CNC=2C=1)=O
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09
3-Methyl-1H-indole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FY978-50mg |
3-Methyl-1H-indole-6-carboxylic acid |
201286-69-3 | 95% | 50mg |
716.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FY978-200mg |
3-Methyl-1H-indole-6-carboxylic acid |
201286-69-3 | 95% | 200mg |
1369.0CNY | 2021-08-04 | |
| Chemenu | CM147630-1g |
3-Methyl-1H-indole-6-carboxylic acid |
201286-69-3 | 95% | 1g |
$448 | 2021-08-05 | |
| Chemenu | CM147630-5g |
3-Methyl-1H-indole-6-carboxylic acid |
201286-69-3 | 95% | 5g |
$1567 | 2021-08-05 | |
| Alichem | A199008859-250mg |
3-Methyl-1H-indole-6-carboxylic acid |
201286-69-3 | 95% | 250mg |
$193.92 | 2023-09-02 | |
| Alichem | A199008859-1g |
3-Methyl-1H-indole-6-carboxylic acid |
201286-69-3 | 95% | 1g |
$498.16 | 2023-09-02 | |
| Alichem | A199008859-5g |
3-Methyl-1H-indole-6-carboxylic acid |
201286-69-3 | 95% | 5g |
$1659.24 | 2023-09-02 | |
| abcr | AB447901-250 mg |
3-Methyl-1H-indole-6-carboxylic acid; 95% |
201286-69-3 | 250mg |
€372.10 | 2023-04-22 | ||
| abcr | AB447901-1 g |
3-Methyl-1H-indole-6-carboxylic acid; 95% |
201286-69-3 | 1g |
€850.50 | 2023-04-22 | ||
| Chemenu | CM147630-250mg |
3-Methyl-1H-indole-6-carboxylic acid |
201286-69-3 | 95% | 250mg |
$*** | 2023-03-31 |
3-Methyl-1H-indole-6-carboxylic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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